5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride
Overview
Description
5,6-Difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride (DTFHICA-HCl) is a novel small molecule with a wide range of potential applications in scientific research. It is a synthetic compound that has been used in a variety of laboratory experiments to study its biochemical and physiological effects. DTFHICA-HCl has been studied for its potential use in drug development, as well as its potential as a therapeutic agent.
Scientific Research Applications
5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride has been studied for its potential use in drug development, as well as its potential as a therapeutic agent. It has been studied as a potential inhibitor of the enzyme acetylcholinesterase, which may be useful in the treatment of Alzheimer’s disease. It has also been studied as a potential inhibitor of the enzyme monoamine oxidase, which may be useful in the treatment of depression. This compound has also been studied for its potential use in cancer research, as it has been shown to inhibit the growth of certain cancer cells in vitro.
Mechanism of Action
The exact mechanism of action of 5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride is not fully understood. However, it is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine in the brain. By inhibiting this enzyme, this compound may increase the levels of acetylcholine in the brain, which may be beneficial in the treatment of Alzheimer’s disease. It is also believed to act as an inhibitor of the enzyme monoamine oxidase, which is responsible for breaking down the neurotransmitters serotonin and norepinephrine in the brain. By inhibiting this enzyme, this compound may increase the levels of these neurotransmitters in the brain, which may be beneficial in the treatment of depression.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to inhibit the growth of certain cancer cells in vitro, as well as to inhibit the enzymes acetylcholinesterase and monoamine oxidase. It is also believed to have neuroprotective effects, as it has been shown to increase the levels of the neurotransmitters acetylcholine and serotonin in the brain.
Advantages and Limitations for Lab Experiments
The main advantage of using 5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride in laboratory experiments is that it is a relatively inexpensive and readily available compound. Additionally, it is relatively easy to synthesize and can be used in a variety of different experiments. The main limitation of using this compound in laboratory experiments is that its exact mechanism of action is not fully understood and its effects may vary depending on the experiment.
Future Directions
There are a number of potential future directions for the use of 5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride in scientific research. These include further research into its potential use in drug development, as well as its potential as a therapeutic agent for the treatment of Alzheimer’s disease and depression. Additionally, further research into its potential use in cancer research and its potential neuroprotective effects is warranted. Finally, research into its potential use in other areas of scientific research, such as biochemistry and physiology, is also needed.
Synthesis Methods
The synthesis of 5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride is a multi-step process that requires the use of a variety of chemicals and reagents. The first step involves the reaction of 4-chloro-3-fluorobenzaldehyde with 1-bromo-2-methylbutane in the presence of a base, such as sodium hydroxide, to form 4-chloro-3-fluorobenzyl bromide. The bromide is then reacted with 2-aminomethyl-1-phenylisoquinoline hydrochloride in the presence of a base, such as sodium hydroxide, to form this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3-difluorobenzaldehyde", "ethyl acetoacetate", "ammonium acetate", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "acetic acid", "ethanol", "water" ], "Reaction": [ "Step 1: Condensation of 2,3-difluorobenzaldehyde and ethyl acetoacetate in the presence of ammonium acetate to form 5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid ethyl ester.", "Step 2: Reduction of the ethyl ester using sodium borohydride in ethanol to form 5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid.", "Step 3: Conversion of the carboxylic acid to the hydrochloride salt using hydrochloric acid in water.", "Step 4: Neutralization of the hydrochloride salt using sodium hydroxide in water and recrystallization from acetic acid to obtain the final product, 5,6-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride." ] } | |
CAS RN |
2763756-43-8 |
Molecular Formula |
C10H10ClF2NO2 |
Molecular Weight |
249.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
